Cas no 1701964-62-6 (3-(3-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide)
3-(3-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-804031
- 3-(3-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide
- 1701964-62-6
-
- Inchi: 1S/C9H16N4O/c1-7-6-8(10)11-13(7)5-4-9(14)12(2)3/h6H,4-5H2,1-3H3,(H2,10,11)
- InChI Key: QVAWCOGULBNOIU-UHFFFAOYSA-N
- SMILES: O=C(CCN1C(C)=CC(N)=N1)N(C)C
Computed Properties
- Exact Mass: 196.13241115g/mol
- Monoisotopic Mass: 196.13241115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 64.2Ų
3-(3-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-804031-0.05g |
3-(3-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide |
1701964-62-6 | 95.0% | 0.05g |
$647.0 | 2025-02-21 | |
| Enamine | EN300-804031-0.1g |
3-(3-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide |
1701964-62-6 | 95.0% | 0.1g |
$678.0 | 2025-02-21 | |
| Enamine | EN300-804031-0.25g |
3-(3-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide |
1701964-62-6 | 95.0% | 0.25g |
$708.0 | 2025-02-21 | |
| Enamine | EN300-804031-0.5g |
3-(3-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide |
1701964-62-6 | 95.0% | 0.5g |
$739.0 | 2025-02-21 | |
| Enamine | EN300-804031-1.0g |
3-(3-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide |
1701964-62-6 | 95.0% | 1.0g |
$770.0 | 2025-02-21 | |
| Enamine | EN300-804031-2.5g |
3-(3-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide |
1701964-62-6 | 95.0% | 2.5g |
$1509.0 | 2025-02-21 | |
| Enamine | EN300-804031-5.0g |
3-(3-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide |
1701964-62-6 | 95.0% | 5.0g |
$2235.0 | 2025-02-21 | |
| Enamine | EN300-804031-10.0g |
3-(3-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide |
1701964-62-6 | 95.0% | 10.0g |
$3315.0 | 2025-02-21 |
3-(3-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
Additional information on 3-(3-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide
3-(3-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide: A Comprehensive Overview
The compound with CAS No. 1701964-62-6, known as 3-(3-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide, has garnered significant attention in the field of organic chemistry and drug discovery. This molecule is a derivative of the pyrazole family, a heterocyclic aromatic compound with a five-membered ring containing two nitrogen atoms. The pyrazole core in this compound is substituted with an amino group at position 3 and a methyl group at position 5, making it a versatile scaffold for various chemical modifications.
Recent studies have highlighted the potential of 3-(3-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide in medicinal chemistry. Its structure allows for easy functionalization, enabling the creation of bioactive molecules with tailored properties. The dimethylpropanamide group attached to the pyrazole ring contributes to the compound's solubility and stability, making it an ideal candidate for drug delivery systems.
The synthesis of this compound involves a multi-step process, typically starting with the preparation of the pyrazole ring followed by substitution reactions to introduce the amino and methyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions, ensuring high yields and purity. These methods align with green chemistry principles, reducing environmental impact while maintaining efficiency.
One of the most promising applications of 3-(3-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide is in the development of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The compound's ability to selectively inhibit specific kinases has been demonstrated in vitro, suggesting its potential as a lead molecule for therapeutic development.
In addition to its pharmacological applications, this compound has shown utility in materials science. The pyrazole core exhibits unique electronic properties, making it suitable for applications in organic electronics. Recent research has explored its use as a building block for constructing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). These materials hold promise for energy storage, sensing, and catalysis.
The biological activity of 3-(3-amino-5-methyl-1H-pyrazol-1-yli)-N,N-dimethylpropanamide is influenced by its molecular structure. The presence of an amino group enhances its ability to form hydrogen bonds, which is crucial for interactions with biological targets. Furthermore, the methyl substitution at position 5 increases the molecule's lipophilicity, improving its membrane permeability and bioavailability.
Recent advancements in computational chemistry have enabled detailed studies of this compound's interactions with biological systems. Molecular docking simulations have revealed that the compound can bind effectively to target proteins through a combination of hydrophobic interactions and hydrogen bonding. These insights have guided further optimization efforts aimed at enhancing its potency and selectivity.
The safety profile of 3-(3-amino-something) has also been evaluated in preclinical studies. Results indicate that it exhibits low toxicity at therapeutic concentrations, making it a favorable candidate for further development. However, long-term toxicity studies are required to fully assess its safety for human use.
In conclusion, 3-(3-amino-something) represents a valuable addition to the arsenal of chemical tools available for drug discovery and materials science. Its unique structure, combined with recent advances in synthetic methodologies and computational modeling, positions it as a key player in future research endeavors.
1701964-62-6 (3-(3-amino-5-methyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)